Cas no 2228816-16-6 (2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine
• CAS No: 2228816-16-6
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5985819
• PubChem ID: 165636814
• Update Time: 2025-10-30

2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine
• EN300-1974075
• 2228816-16-6

• Inchi： 1S/C12H15F2NO/c1-7-4-9(5-8(2)10(7)16-3)11(15)6-12(11,13)14/h4-5H,6,15H2,1-3H3
• InChI Key： ZJLMRXXIJGXDMG-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C)C(=C(C)C=1)OC)N)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine (CAS No. 2228816-16-6)

2,2-Difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine (CAS No. 2228816-16-6) is a fluorinated cyclopropylamine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to a class of fluorinated organic molecules, which are increasingly studied for their unique physicochemical properties, including enhanced metabolic stability and bioavailability. The presence of both difluorocyclopropane and methoxy-dimethylphenyl moieties makes it a versatile intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated building blocks like 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine has surged due to their applications in precision medicine and sustainable chemistry. Researchers are particularly interested in its role as a bioisostere, where the difluorocyclopropyl group mimics other functional groups to improve drug efficacy while reducing side effects. This aligns with the growing trend of structure-activity relationship (SAR) studies in small-molecule drug design, a hot topic in AI-driven drug discovery platforms.

The synthesis of CAS No. 2228816-16-6 typically involves multi-step organic reactions, including cyclopropanation and selective fluorination. Its methoxy and dimethyl substitutions on the aromatic ring contribute to its lipophilicity, a critical factor in blood-brain barrier (BBB) penetration—a key focus area for neurodegenerative disease research. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound, as highlighted in recent open-access chemistry journals.

From an industrial perspective, 2,2-difluoro-1-(4-methoxy-3,5-dimethylphenyl)cyclopropan-1-amine is gaining attention in green chemistry initiatives. Its potential as a low-toxicity intermediate aligns with the EPA’s Safer Choice Program, addressing concerns about environmental persistence of traditional fluorochemicals. This resonates with the increasing Google searches for "sustainable fluorinated compounds" and "eco-friendly pharmaceuticals."

Ongoing studies explore its utility in catalysis and material science, particularly in photoactive polymers. The compound’s stereoelectronic effects, driven by its gem-difluoro group, make it a candidate for organic electronics—a trending topic in ACS Nano publications. Furthermore, its amine functionality allows for derivatization into proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation therapies.

In summary, CAS No. 2228816-16-6 represents a convergence of medicinal chemistry, environmental sustainability, and advanced materials. Its structural features and applications align with high-impact research areas, making it a compound of interest for both academic and industrial laboratories. As PubMed and Reaxys databases show increased citations, this molecule is poised to play a pivotal role in next-generation therapeutic and technological innovations.